Cas no 1214360-31-2 (6-Fluoro-2,4'-bipyridine)

• Product Name: 6-Fluoro-2,4'-bipyridine
• CAS No: 1214360-31-2
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 1035236
• PubChem ID: 46315817
• Update Time: 2025-08-05

6-Fluoro-2,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2,4'-bipyridine
• 2-fluoro-6-pyridin-4-ylpyridine
• AK129612
• KB-45405
• RL00940
• 6-Fluoro-2,4/'-bipyridine
• 6-fluoro-2,4' -bipyridine
• DTXSID40673530
• 2-fluoro-6-(pyridin-4-yl)pyridine
• 1214360-31-2
• A850111
• 6-fluoro-2,4-bipyridine
• SCHEMBL23278780
• J-518710
• DB-229522

• MDL： MFCD15475740
• Inchi： 1S/C10H7FN2/c11-10-3-1-2-9(13-10)8-4-6-12-7-5-8/h1-7H
• InChI Key： ABJSMPHOONNXOM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 174.05932639g/mol
• Monoisotopic Mass: 174.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 6-Fluoro-2,4'-bipyridine

6-Fluoro-2,4'-bipyridine: A Comprehensive Overview

6-Fluoro-2,4'-bipyridine, also known by its CAS number 1214360-31-2, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its bipyridine structure, with a fluorine atom substituted at the 6-position of one pyridine ring. The unique electronic properties and structural versatility of 6-Fluoro-2,4'-bipyridine make it a valuable building block in the synthesis of various functional materials and bioactive molecules.

The synthesis of 6-Fluoro-2,4'-bipyridine typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the bipyridine framework with high yields and excellent purity.

In terms of physical properties, 6-Fluoro-2,4'-bipyridine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to the π-conjugation within the bipyridine system. These electronic characteristics make it an attractive candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

One of the most promising applications of 6-Fluoro-2,4'-bipyridine lies in its use as a ligand in transition metal complexes. Recent studies have demonstrated that this compound can coordinate with metals such as copper, iron, and ruthenium to form complexes with unique catalytic properties. For example, copper complexes derived from 6-Fluoro-2,4'-bipyridine have been shown to exhibit high activity in oxidation reactions, making them potential candidates for industrial catalysis.

In the field of pharmacology, 6-Fluoro-2,4'-bipyridine has been explored as a lead compound for drug discovery. Its ability to interact with biological targets such as DNA and proteins has been investigated in various assays. Recent research highlights its potential as an anti-tumor agent due to its ability to induce apoptosis in cancer cells. Additionally, its fluorinated structure confers enhanced stability and bioavailability, which are desirable traits for pharmaceutical compounds.

The material science community has also taken interest in 6-Fluoro-2,4'-bipyridine for its role in constructing advanced materials. For instance, it has been used as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and porosity, making them suitable for gas storage and separation applications. Recent studies have further explored the use of these materials in catalysis and sensing technologies.

In conclusion, 6-Fluoro-2,4'-bipyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties, structural flexibility, and compatibility with various synthetic methods make it an invaluable tool for researchers. As ongoing studies continue to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.